6-cyclopropyl-3-(2-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-oxoethyl)-3,4-dihydropyrimidin-4-one

• IUPAC Name: 6-cyclopropyl-3-[2-[3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]-2-oxoethyl]pyrimidin-4-one
• InChI: InChI=1S/C17H21N5O2/c1-12-5-19-22(6-12)9-13-7-20(8-13)17(24)10-21-11-18-15(4-16(21)23)14-2-3-14/h4-6,11,13-14H,2-3,7-10H2,1H3
• InChI Key: GUIIGPUSNPDEQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)C(=O)CN3C=NC(=CC3=O)C4CC4
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol
• CAS No.: 2549017-64-1

Description

The compound is a pyrimidinone derivative, which is a class of compounds that contain a pyrimidine ring - a six-membered ring with two nitrogen atoms and four carbon atoms, and a carbonyl group attached to one of the carbon atoms. The molecule also contains a cyclopropyl group and a methyl-pyrazolyl group attached to the pyrimidinone ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidinone ring, a cyclopropyl group, and a methyl-pyrazolyl group. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrimidinone ring, which could undergo various reactions such as nucleophilic addition at the carbonyl group or electrophilic substitution at the ring. The cyclopropyl group could potentially undergo ring-opening reactions under certain conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrimidinone ring could contribute to its polarity and potentially its solubility in polar solvents. The cyclopropyl group could influence its steric properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrimidinone derivatives are used as pharmaceuticals and their mechanisms of action involve interaction with biological targets such as enzymes or receptors.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its reactivity, and evaluation of its potential uses, for example in pharmaceutical applications.